Cas no 2171885-45-1 (4,5,6-trifluoro-1H-indene)

• Product Name: 4,5,6-trifluoro-1H-indene
• CAS No: 2171885-45-1
• MF: C₉H₅F₃
• MW: 170.131212949753
• CID: 6195822
• PubChem ID: 165590083
• Update Time: 2025-05-20

4,5,6-trifluoro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2171885-45-1
• 4,5,6-trifluoro-1H-indene
• EN300-1613363

• Inchi： 1S/C9H5F3/c10-7-4-5-2-1-3-6(5)8(11)9(7)12/h1,3-4H,2H2
• InChI Key： KYPHFIDTEJURGI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2=C1C=CC2)F)F

Computed Properties

• Exact Mass: 170.03433465g/mol
• Monoisotopic Mass: 170.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 4,5,6-trifluoro-1H-indene

4,5,6-Trifluoro-1H-Indene (CAS No. 2171885-45-1): A Comprehensive Overview

4,5,6-Trifluoro-1H-indene (CAS No. 2171885-45-1) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a trifluorinated indene core, which imparts distinct chemical and physical properties that make it a valuable building block in the synthesis of advanced materials and pharmaceuticals.

The indene framework, a bicyclic aromatic hydrocarbon, is well-known for its stability and reactivity. The introduction of trifluoro substituents at the 4, 5, and 6 positions significantly alters the electronic structure of the molecule, enhancing its polarity and influencing its reactivity in various chemical transformations. These modifications also contribute to the compound's enhanced solubility in polar solvents and its improved biological activity, making it a promising candidate for drug discovery and materials science.

Recent research has focused on the synthesis and characterization of 4,5,6-trifluoro-1H-indene using various methodologies. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired trifluorinated indene structure. These methods not only provide high yields but also allow for the introduction of additional functional groups, further expanding the utility of this compound.

In the context of medicinal chemistry, 4,5,6-trifluoro-1H-indene has shown promise as a scaffold for the development of novel therapeutic agents. Its unique electronic properties make it an attractive candidate for modulating biological targets such as enzymes and receptors. For instance, studies have demonstrated that derivatives of 4,5,6-trifluoro-1H-indene exhibit potent inhibitory activity against specific kinases involved in cancer pathways. This has led to increased interest in exploring this compound as a potential lead for anticancer drug development.

Beyond its applications in pharmaceuticals, 4,5,6-trifluoro-1H-indene has also found use in materials science. The trifluorinated indene core can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, the presence of fluorine atoms can improve the material's resistance to chemical degradation and UV radiation. These properties make 4,5,6-trifluoro-1H-indene an ideal candidate for developing advanced materials with superior performance characteristics.

The synthesis of 4,5,6-trifluoro-1H-indene typically involves several steps, including the formation of a substituted indene intermediate followed by fluorination reactions. Recent advancements in fluorination techniques have made it possible to achieve high selectivity and yield in these reactions. For example, electrochemical fluorination methods have been shown to be particularly effective in introducing multiple fluorine atoms into organic molecules with minimal side reactions.

From a safety perspective, 4,5,6-trifluoro-1H-indene is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions should be maintained to ensure its long-term stability and purity.

In conclusion, 4,5,6-trifluoro-1H-indene (CAS No. 2171885-45-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and enhanced physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimization strategies for this compound, it is likely to play an increasingly important role in advancing various scientific fields.